N-(1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-methoxybenzamide

• IUPAC Name: N-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-methoxybenzamide
• InChI: InChI=1S/C20H22N2O4/c1-3-26-17-9-7-16(8-10-17)22-13-15(12-19(22)23)21-20(24)14-5-4-6-18(11-14)25-2/h4-11,15H,3,12-13H2,1-2H3,(H,21,24)
• InChI Key: ZMQUCRQTUIEUJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

The compound “N-(1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-methoxybenzamide” is a complex organic molecule that contains several functional groups, including an ethoxyphenyl group, a pyrrolidinone group, and a methoxybenzamide group. These functional groups suggest that this compound might have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can often be predicted based on its structure and the properties of similar compounds. For example, the presence of polar functional groups like the amide and ether groups in this compound suggest that it might have some degree of solubility in polar solvents.

Scientific Research Applications

Radiolabelled Ligands in Medical Imaging

• Angiotensin II Receptor Imaging

  [11C]L-159,884 and [11C]L-162,574, related compounds to N-(1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-methoxybenzamide, have been developed as radiolabelled, nonpeptide angiotensin II antagonists. They are useful in imaging angiotensin II, AT1 receptors (Hamill et al., 1996).

• Serotonergic Neurotransmission Study

  [18F]p-MPPF, a compound structurally similar to this compound, is used as a 5-HT 1A antagonist in positron emission tomography (PET) studies of serotonergic neurotransmission (Plenevaux et al., 2000).

Chemical Synthesis and Medicinal Chemistry

• C-H Bond Activation and Olefination

  N-methoxybenzamides, closely related to the compound , are used in Rh(III)-catalyzed oxidative olefination, a process important in medicinal chemistry (Rakshit et al., 2011).

• Antimicrobial Compounds Synthesis

  The synthesis and screening of N-methoxybenzamide derivatives for antibacterial and antifungal activities highlight the potential pharmaceutical applications of similar compounds (Desai et al., 2013).

• Anti-inflammatory Drug Development

  Research on substituted (pyridin-4-yl)phenyl-2-methoxybenzamide derivatives, which are structurally similar, indicates their potential as anti-inflammatory drugs (Hussain et al., 2015).

Molecular Structure and Interaction Studies

• Molecular Structure Analysis: Studies on N-methoxybenzamide derivatives, which are structurally similar, have provided insights into molecular interactions and crystal structures, aiding in the understanding of chemical properties (Karabulut et al., 2014).

Pharmaceutical Properties Improvement

• Enhancing Pharmaceutical Properties: Investigations into improving the pharmaceutical properties of benzamide derivatives, such as 3-methoxybenzamide, are relevant for the development of more effective drugs (Haydon et al., 2010).